Unusual participation of O-propargyl group during the cyclization of 6-hydroxy-2-propargyl ethers of aryl chalcones: one-pot synthesis of 2-acyl-3-styrylbenzofuran and 7-aryldibenzo[b,d]furan-1,7-diols†
New Journal of Chemistry Pub Date: 2023-10-13 DOI: 10.1039/D3NJ03766E
Abstract
The mercuric acetate-pyridine-mediated cyclization reaction of aryl O-propargyl ethers of chalcones provided 8-phenyl-dibenzo[b,d]furan-1,7-diol and (E)-1-(4-hydroxy-3-styrylbenzofuran-2-yl)ethan-1-one via an unusual participation of O-propargyl group of ortho propargyl ethers is observed. The scope and limitations of the reaction and synthetic use of the products are provided. Based on control experiments and isolated products, a plausible reaction mechanism for forming unusual title compounds is provided.
![Graphical abstract: Unusual participation of O-propargyl group during the cyclization of 6-hydroxy-2-propargyl ethers of aryl chalcones: one-pot synthesis of 2-acyl-3-styrylbenzofuran and 7-aryldibenzo[b,d]furan-1,7-diols](http://scimg.chem960.com/usr/1/D3NJ03766E.jpg)
![Unusual participation of O-propargyl group during the cyclization of 6-hydroxy-2-propargyl ethers of aryl chalcones: one-pot synthesis of 2-acyl-3-styrylbenzofuran and 7-aryldibenzo[b,d]furan-1,7-diols†](https://scimg.chem960.com/usr/1/D3NJ03766E.jpg)
Recommended Literature
- [1] Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†
- [2] Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†
- [3] Synthesis, structure, fluorescence and electrochemical properties of a new Zn(ii)–organic framework constructed by a tricarboxylic acid ligand†
- [4] Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†
- [5] Sensing and imaging of mitochondrial viscosity in living cells using a red fluorescent probe with a long lifetime†
- [6] The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites
- [7] Timescales of water transport in viscous aerosol: measurements on sub-micron particles and dependence on conditioning history
- [8] Evaluation of propylene glycol methyl ether as a potential challenge agent for leak detection of liquid and headspace from closed system drug transfer devices using Fourier transform infrared spectroscopy
- [9] Macroporous double-network cryogels: formation mechanism, enhanced mechanical strength and temperature/pH dual sensitivity†
- [10] The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 10162-82-0
-
CAS no.: 13490-74-9
-
CAS no.: 144409-99-4
-
CAS no.: 10277-44-8
-
CAS no.: 183506-66-3
